Cas no 1520896-00-7 (2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide
• CAS No: 1520896-00-7
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 4772981
• Update Time: 2025-05-20

2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide
• 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide

• Inchi： 1S/C11H23N3O/c1-3-4-6-13(2)11(15)9-14-7-5-10(12)8-14/h10H,3-9,12H2,1-2H3
• InChI Key： ZJCKQZUAHWOKMI-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(C1)N)N(C)CCCC

Computed Properties

• Exact Mass: 213.184112366 g/mol
• Monoisotopic Mass: 213.184112366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.32
• XLogP3: 0.3
• Topological Polar Surface Area: 49.6

Additional information on 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide

Introduction to 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide (CAS No. 1520896-00-7)

2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide, identified by its Chemical Abstracts Service (CAS) number 1520896-00-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrolidine core substituted with an amine group and modified amide functionalities, has garnered attention due to its potential biological activities and structural versatility. The presence of a 3-aminopyrrolidin-1-yl moiety suggests a framework that is conducive to interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

The N-butyl-N-methylacetamide portion of the molecule introduces hydrophobic and lipophilic characteristics, which can influence its solubility, permeability, and overall pharmacokinetic profile. Such modifications are often strategically employed in medicinal chemistry to optimize drug-like properties, including metabolic stability, bioavailability, and target binding affinity. The combination of these structural elements positions 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrrolidine derivatives due to their diverse biological activities. Pyrrolidine rings are common motifs in bioactive molecules, often found in natural products and synthetic drugs alike. The 3-aminopyrrolidin-1-yl group in this compound is particularly noteworthy, as it can serve as a hinge-binding motif or participate in hydrogen bonding interactions with biological targets. Such interactions are critical for modulating enzyme activity, receptor binding, and other pharmacological effects.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to guide the design of novel compounds. 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide exemplifies this approach, where modifications at key positions—such as the amine-substituted pyrrolidine ring—are made to fine-tune biological activity. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of such compounds against various disease targets.

The N-butyl-N-methylacetamide moiety also contributes to the compound's overall physicochemical properties, which are essential for evaluating its suitability as a drug candidate. Parameters such as logP (partition coefficient), pKa, and molecular weight are carefully considered to ensure that the compound exhibits optimal pharmacokinetic behavior. For instance, an appropriate balance between lipophilicity and polarizability can enhance membrane permeability while minimizing metabolic degradation.

Recent advancements in drug discovery have highlighted the utility of hybrid molecules that combine multiple pharmacophoric elements into a single scaffold. 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide fits well within this paradigm, as it integrates several key features that are known to enhance biological activity. The pyrrolidine ring provides a rigid core that can adopt specific conformations favorable for binding, while the amine and amide functionalities offer opportunities for further derivatization to improve potency and selectivity.

In addition to its structural attributes, 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide has been explored in the context of preclinical studies aimed at evaluating its potential therapeutic applications. While specific details of ongoing research may not be fully public at this time, preliminary data suggest that this compound exhibits promising activity in certain biological assays. These findings align with broader trends in drug discovery, where novel scaffolds like this one are being investigated for their ability to address unmet medical needs.

The synthesis of 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide represents another area of interest within synthetic organic chemistry. The preparation of complex heterocyclic compounds often requires innovative synthetic strategies to achieve high yields and purity. Researchers may employ multi-step reactions involving cyclization, nucleophilic substitution, and condensation reactions to construct the desired framework efficiently. Advances in catalytic methods and green chemistry principles have also contributed to more sustainable approaches for producing such molecules.

The role of computational tools in modern drug discovery cannot be overstated. Molecular modeling software allows researchers to predict how 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide will interact with biological targets at the atomic level. These simulations can guide experimental design by identifying key residues involved in binding and suggesting modifications that could enhance activity. Such integrative approaches—combining experimental data with computational insights—are essential for accelerating the development of new therapeutic agents.

Looking ahead, the future prospects for 2-(3-Aminopyrrolidin-1-yl)-N-butyl-N-methylacetamide and similar compounds remain bright. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target specific pathways or receptors. The flexibility offered by structures like this one ensures that it will remain a valuable tool for medicinal chemists seeking innovative solutions to complex therapeutic challenges.